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Compound of Interest

Compound Name: Chlorodiphenylmethane

Cat. No.: B1668796 Get Quote

Essential Safety and Handling Guide for
Chlorodiphenylmethane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Chlorodiphenylmethane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure to

Chlorodiphenylmethane, which is corrosive and can cause severe skin burns and eye

damage.[1][2][3][4] The type of protective equipment must be selected based on the

concentration and amount of the substance being used at the specific workplace.[5]
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Body Part
Personal Protective

Equipment

Specifications and

Guidelines

Eyes/Face Safety Goggles & Face Shield

Always wear chemical safety

goggles that meet OSHA's 29

CFR 1910.133 or European

Standard EN166 regulations.

[1] A face shield should be

worn over safety glasses when

there is a risk of splashing.[6]

Skin
Chemical-Resistant Gloves &

Lab Coat

Wear appropriate protective

gloves and impervious clothing

to prevent skin exposure.[1][5]

Inspect gloves prior to use and

use proper removal techniques

to avoid skin contact.[5]

Respiratory Fume Hood or Respirator

All handling should be

conducted in a chemical fume

hood to minimize inhalation of

vapors or mists.[1] If a fume

hood is not available or if

exposure limits are exceeded,

a NIOSH/MSHA-approved

respirator with an appropriate

filter (e.g., type ABEK

EN14387) must be used.[1][3]

Operational Plan for Handling
Chlorodiphenylmethane
A systematic approach to handling and storage is crucial for preventing accidents and ensuring

the integrity of the compound.

Receiving and Inspection
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Inspect Container: Upon receipt, visually inspect the container for any signs of damage or

leaks.

Verify Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(90-99-3), and appropriate hazard pictograms.[3]

Safe Handling in the Laboratory
Work Area: Conduct all work with Chlorodiphenylmethane inside a certified chemical fume

hood.[1] Ensure that an eyewash station and a safety shower are in close proximity to the

workstation.[1]

Avoid Contact: Prevent any direct contact with skin and eyes, and avoid inhaling any vapor

or mist.[5]

Use Appropriate Tools: Utilize compatible tools (e.g., glass or corrosion-resistant spatulas

and glassware) for all transfers.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.[5]

Storage Requirements
Container: Keep the container tightly closed when not in use.[1][5]

Location: Store in a cool, dry, and well-ventilated area designated as a corrosives area.[1][5]

Atmosphere: Due to its sensitivity to moisture and air, store under an inert atmosphere.[1]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases.[1]

Emergency and Disposal Plan
Preparedness for spills and a clear disposal pathway are critical components of laboratory

safety.

Spill Response
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Ensure Safety: Wear the appropriate PPE as outlined in the table above before attempting to

clean a spill.[5]

Containment: Do not allow the product to enter drains.[5] Absorb the spill with an inert, non-

combustible material such as sand, vermiculite, or a commercial sorbent.[5][7]

Collection: Carefully scoop the absorbed material into a suitable, labeled, and sealed

hazardous waste container for disposal.[5]

Decontamination: Clean the spill area thoroughly.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding eyelids open. Seek

immediate medical attention.[1][5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[1][5]

Waste Disposal
Unused Chemical: Collect any unused or waste Chlorodiphenylmethane in a designated,

compatible, and properly labeled hazardous waste container.[8] This material should be

disposed of by a licensed professional waste disposal service.[5]

Contaminated Materials: All disposable PPE, absorbent materials from spills, and any

contaminated labware must be collected as hazardous waste.[5] Place these items in a
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sealed and labeled hazardous waste container.

Empty Containers: Dispose of contaminated packaging as unused product.[5] Empty

containers may be triple-rinsed with an appropriate solvent, with the rinsate collected as

hazardous waste, before being disposed of according to institutional and local regulations.[9]

Regulations: Always follow your institution's guidelines as well as local, regional, and national

regulations for chemical waste disposal.[1]

Safe Handling Workflow Diagram
The following diagram outlines the logical workflow for the safe handling of

Chlorodiphenylmethane, from receipt of the chemical to its final disposal.
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Caption: Workflow for Safe Handling of Chlorodiphenylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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